Cas no 184582-91-0 (DMPAC-Chol)

• Product name: DMPAC-Chol
• CAS No: 184582-91-0
• MF: C₃₃H₅₈N₂O₂
• MW: 514.825829982758
• CID: 4762550

DMPAC-Chol Chemical and Physical Properties

Names and Identifiers

• DMPAC-Chol
• Cholesterol 3-dimethylaminopropylcarbamate

• Inchi： 1S/C33H58N2O2/c1-23(2)10-8-11-24(3)28-14-15-29-27-13-12-25-22-26(37-31(36)34-20-9-21-35(6)7)16-18-32(25,4)30(27)17-19-33(28,29)5/h12,23-24,26-30H,8-11,13-22H2,1-7H3,(H,34,36)/t24-,26+,27+,28-,29+,30+,32+,33-/m1/s1
• InChI Key： KXWSSROBKRIZBR-FLFWOSPYSA-N
• SMILES： O(C(NCCCN(C)C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 806
• Topological Polar Surface Area: 41.6
• XLogP3: 9.3

Additional information on DMPAC-Chol

Comprehensive Overview of DMPAC-Chol (CAS No. 184582-91-0): Properties, Applications, and Industry Insights

DMPAC-Chol (CAS No. 184582-91-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and versatile applications. As a derivative of cholesterol, this compound plays a pivotal role in drug delivery systems, particularly in the development of lipid-based nanoparticles. The growing demand for advanced lipid nanoparticles and targeted drug delivery solutions has positioned DMPAC-Chol as a critical component in modern therapeutics.

One of the most compelling aspects of DMPAC-Chol is its ability to enhance the stability and bioavailability of encapsulated drugs. Researchers have extensively studied its role in mRNA vaccine formulations, a topic that has surged in popularity since the global focus on pandemic-related therapeutics. The compound’s amphiphilic nature allows it to integrate seamlessly into lipid bilayers, making it indispensable for LNPs (lipid nanoparticles) used in cutting-edge vaccines and gene therapies.

In addition to its pharmaceutical applications, DMPAC-Chol is also explored in cosmetic formulations, where its biocompatibility and emulsifying properties are highly valued. The rise of clean beauty trends and the demand for sustainable ingredients have further driven interest in this compound. Its ability to stabilize active ingredients while minimizing irritation aligns perfectly with consumer preferences for safer, more effective skincare products.

From a synthetic chemistry perspective, CAS No. 184582-91-0 represents a fascinating case study in molecular design. The compound’s synthesis involves precise modifications to the cholesterol backbone, resulting in improved functionality for specific applications. This level of customization is crucial for industries requiring high-purity materials, such as biopharmaceuticals and diagnostic reagents. Researchers frequently search for DMPAC-Chol suppliers and synthesis protocols, reflecting the compound’s niche yet growing market.

The safety profile of DMPAC-Chol is another area of interest. Regulatory agencies emphasize the importance of GRAS (Generally Recognized as Safe) status for excipients used in drug formulations. While DMPAC-Chol is not yet universally classified, preliminary studies suggest low toxicity, paving the way for broader adoption. This aligns with the increasing scrutiny of excipient safety in both pharmaceuticals and cosmetics.

Looking ahead, the potential of DMPAC-Chol extends beyond current applications. Innovations in personalized medicine and nanotechnology are likely to uncover new uses for this versatile compound. For instance, its role in theranostics—a fusion of therapy and diagnostics—is an emerging field that could revolutionize healthcare. As such, DMPAC-Chol remains a compound to watch in the evolving landscape of life sciences.

For researchers and industry professionals, understanding the technical specifications of CAS No. 184582-91-0 is essential. Key parameters such as purity, solubility, and storage conditions can significantly impact experimental outcomes. Commonly searched terms like DMPAC-Chol solubility and stability data highlight the practical considerations faced by end-users. Suppliers offering detailed technical support are thus at a competitive advantage.

In summary, DMPAC-Chol (CAS No. 184582-91-0) exemplifies the intersection of chemistry, biology, and technology. Its multifaceted applications—from drug delivery to cosmetic science—underscore its relevance in addressing contemporary challenges. As research continues to unfold, this compound is poised to play an even greater role in shaping the future of science and industry.